Ethyl 5-(4-fluorophenyl)-2-methyl-3-furoate

• IUPAC Name: ethyl 5-(4-fluorophenyl)-2-methylfuran-3-carboxylate
• InChI: InChI=1S/C14H13FO3/c1-3-17-14(16)12-8-13(18-9(12)2)10-4-6-11(15)7-5-10/h4-8H,3H2,1-2H3
• InChI Key: XUYCJNMLONEKAS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC(=C1)C2=CC=C(C=C2)F)C
• Molecular Formula: C14H13FO3
• DSSTOX Substance ID: DTXSID70383357
• Molecular Weight: 248.25 g/mol
• CAS RN: 111787-83-8

Description

Ethyl 5-(4-fluorophenyl)-2-methyl-3-furoate (EFMPF) is a synthetic compound derived from the parent compound furoic acid. It is a heterocyclic aromatic compound, with a 4-fluorophenyl group attached to the ethyl side chain. EFMPF is a versatile compound and has been used in a variety of scientific research applications, such as drug synthesis, biochemistry, and physiology.

Scientific Research Applications

Ethyl 5-(4-fluorophenyl)-2-methyl-3-furoate has been used in a number of scientific research applications. It has been used as a starting material for the synthesis of various drugs, such as antifungals, antivirals, and antipsychotics. It has also been used as a reactant in the synthesis of fluorescent dyes, which are used in a variety of biological and medical applications. This compound has also been used to study the mechanism of action of certain enzymes, such as cytochrome P450 and cyclooxygenase.

Mechanism of Action

The mechanism of action of Ethyl 5-(4-fluorophenyl)-2-methyl-3-furoate is not fully understood. It is believed to interact with certain enzymes, such as cytochrome P450 and cyclooxygenase, in order to produce its effects. It is also believed to interact with certain receptors, such as the serotonin receptor, in order to produce its effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed to have a variety of effects, including the inhibition of certain enzymes, such as cytochrome P450 and cyclooxygenase, and the activation of certain receptors, such as the serotonin receptor. It is also believed to have an effect on the central nervous system, and may be involved in the regulation of certain hormones.

Advantages and Limitations for Lab Experiments

Ethyl 5-(4-fluorophenyl)-2-methyl-3-furoate has a number of advantages and limitations when used in laboratory experiments. One of the main advantages of this compound is that it is a relatively simple compound to synthesize and is relatively inexpensive. It is also relatively stable and can be stored for long periods of time without significant degradation. However, this compound is also relatively toxic and should be handled with caution. Additionally, it is not soluble in water, so it must be dissolved in an appropriate solvent before use.

Future Directions

There are a number of potential future directions for research involving Ethyl 5-(4-fluorophenyl)-2-methyl-3-furoate. One potential direction is to further study the biochemical and physiological effects of this compound, in order to better understand its mechanism of action. Additionally, further research could be conducted to explore the potential therapeutic applications of this compound, such as the treatment of certain diseases. Finally, further research could be conducted to explore the potential uses of this compound in drug synthesis, such as the synthesis of new drugs.

Synthesis Methods

Ethyl 5-(4-fluorophenyl)-2-methyl-3-furoate can be synthesized via a variety of methods. One of the most common methods for synthesis is the reaction of ethyl furoate with 4-fluorophenol. This reaction is typically carried out in aqueous solution, and yields this compound as the major product. Other methods of synthesis include the reaction of ethyl furoate with 4-fluorobenzaldehyde, and the reaction of ethyl furoate with 4-fluorobenzyl bromide.